Cas no 865591-35-1 (1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• CAS No: 865591-35-1
• MF: C₂₁H₂₈N₂O₂S
• MW: 372.524224281311
• CID: 6321529
• PubChem ID: 2137801
• Update Time: 2025-10-22

1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• 865591-35-1
• 1-(2,6-dimethylphenyl)-4-(mesitylsulfonyl)piperazine
• AKOS024608541
• VU0489210-1
• 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
• Z3243746275
• F1406-0060

• Inchi： 1S/C21H28N2O2S/c1-15-13-18(4)21(19(5)14-15)26(24,25)23-11-9-22(10-12-23)20-16(2)7-6-8-17(20)3/h6-8,13-14H,9-12H2,1-5H3
• InChI Key： ABSQVEQMNJSYNO-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCN(C2C(C)=CC=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.18714931g/mol
• Monoisotopic Mass: 372.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 865591-35-1)

The compound 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 865591-35-1) is a specialized organic molecule with a unique structural framework. Its piperazine core, coupled with dimethylphenyl and trimethylbenzenesulfonyl substituents, makes it a subject of interest in pharmaceutical and chemical research. This compound is often explored for its potential applications in drug discovery, particularly in modulating biological pathways. Researchers are increasingly focusing on its sulfonamide derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for highly functionalized piperazine derivatives has surged, driven by their utility in designing novel therapeutics. The 2,6-dimethylphenyl and 2,4,6-trimethylbenzenesulfonyl groups in this compound contribute to its steric and electronic properties, which are critical for binding affinity and selectivity. These features align with current trends in precision medicine and targeted drug delivery, making CAS No. 865591-35-1 a valuable candidate for further study.

From a synthetic chemistry perspective, the preparation of 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine involves multi-step organic transformations. Key steps include the sulfonylation of piperazine and subsequent arylation reactions. The compound's stability under various conditions has also been a topic of investigation, particularly for applications requiring long-term storage or high-temperature processing. These attributes are essential for industrial-scale production and commercialization.

The growing interest in small-molecule modulators has placed compounds like CAS No. 865591-35-1 at the forefront of medicinal chemistry research. Its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels have sparked discussions in academic and pharmaceutical circles. Additionally, the compound's lipophilicity and bioavailability profiles are being optimized to enhance its therapeutic efficacy, addressing common challenges in drug development.

Environmental and regulatory considerations are also pivotal when working with sulfonamide-based compounds. While CAS No. 865591-35-1 is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Researchers are exploring solvent-free or catalytic methods to reduce waste and improve sustainability, aligning with global efforts to minimize the environmental impact of chemical manufacturing.

In summary, 1-(2,6-dimethylphenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine represents a promising scaffold for future scientific and industrial applications. Its structural complexity and functional versatility make it a compelling subject for ongoing research, particularly in the realms of drug discovery and material science. As advancements in computational chemistry and high-throughput screening continue, the potential of this compound is expected to expand, offering new opportunities for innovation.